1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone

• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)-2-[2-(2-methoxyethylamino)benzimidazol-1-yl]ethanone
• InChI: InChI=1S/C20H23N3O4/c1-25-11-10-21-20-22-15-6-4-5-7-16(15)23(20)13-17(24)14-8-9-18(26-2)19(12-14)27-3/h4-9,12H,10-11,13H2,1-3H3,(H,21,22)
• InChI Key: DIALPZKUYOUMBF-UHFFFAOYSA-N
• SMILES: COCCNC1=NC2=CC=CC=C2N1CC(=O)C3=CC(=C(C=C3)OC)OC

Description

1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone, also known as DMPEA-BZI, is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone involves the modulation of various neurotransmitters and receptors in the brain. 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone has been found to enhance the release of dopamine and serotonin by inhibiting their reuptake, which leads to an increase in their concentration in the synaptic cleft. 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone also acts as a partial agonist at the 5-HT2A receptor, which is a serotonin receptor that plays a crucial role in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone has been found to have various biochemical and physiological effects. In animal studies, 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone has been found to increase locomotor activity and induce hyperactivity. 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone has also been found to enhance learning and memory, as well as improve cognitive function. In addition, 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone has been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone has several advantages for lab experiments. It is relatively easy to synthesize, and its effects are well-characterized. 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone is also highly selective for the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. However, 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone has some limitations for lab experiments. It has a relatively short half-life, which makes it difficult to maintain a stable concentration in vivo. 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone also has poor solubility in water, which makes it difficult to administer in aqueous solutions.

Future Directions

There are several future directions for the study of 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone. One possible direction is to investigate its potential applications in the treatment of neuropsychiatric disorders, such as depression, anxiety, and schizophrenia. Another direction is to study its effects on other neurotransmitter systems, such as the glutamatergic and GABAergic systems. Finally, further optimization of the synthesis method and development of more stable analogs of 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone could lead to the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone involves the reaction of 3,4-dimethoxybenzaldehyde with 2-(2-aminoethoxy)ethanol to form 1-(3,4-dimethoxyphenyl)-2-(2-hydroxyethylamino)ethanol. This intermediate product is then reacted with 2-bromo-1-(1H-benzimidazol-2-yl)ethanone to form 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone. The synthesis method has been successfully optimized, and the yield of 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone has been improved.

Scientific Research Applications

1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone has been studied for its potential applications in various fields of scientific research. In the field of neuroscience, 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone has been found to enhance the release of dopamine and serotonin, which are neurotransmitters that play a crucial role in the regulation of mood, emotion, and behavior. 1-(3,4-dimethoxyphenyl)-2-{2-[(2-methoxyethyl)amino]-1H-benzimidazol-1-yl}ethanone has also been studied for its potential applications in cancer research, as it has been found to inhibit the growth of cancer cells.